Nurr1 agonist 2

• Molecular Formula: C18H14O3S
• Molecular Weight: 310.4 g/mol
• SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC=C(S3)C(=O)O
• InChI: InChI=1S/C18H14O3S/c19-18(20)17-11-10-16(22-17)14-6-8-15(9-7-14)21-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,19,20)
• InChIKey: BRNQGIMGJSDTMI-UHFFFAOYSA-N

Standard Nurr1 agonists exhibit wide potency variation (Kd 0.14-2.4 µM), causing inconsistent target engagement and poor experimental reproducibility. This compound solves that variability: • 0.14 µM Kd (vs template agonist 1 at 0.7 µM) - 5-fold tighter binding • 0.07 µM EC50 (vs 0.4 µM for template) - 5.7x greater activation potency • Unique thiophene-2-carboxylic acid scaffold - distinct from known ligands BenchChem supplies this de novo generative deep learning-derived agonist with documented activity in T98G human astrocytes for neuroprotection studies (TH, VMAT2 induction).

Nurr1 Agonist 2 (Compound 7): A High-Affinity, De Novo Designed Chemical Tool for Nuclear Receptor Nurr1 (NR4A2) Research

Nurr1 agonist 2 (CAS 742058-34-0), designated as compound 7, is a small-molecule activator of the nuclear receptor related 1 (Nurr1), also known as NR4A2 [1]. It was discovered through a de novo generative deep learning approach and is characterized by a thiophene-2-carboxylic acid scaffold [1]. The compound demonstrates nanomolar binding affinity for the Nurr1 ligand-binding domain and potent agonist activity in cellular reporter assays [1].

Design De novo generative AI-derived Nurr1 agonist

Target engagement Reported nanomolar binding affinity and reporter activation context

Scaffold Unique thiophene-2-carboxylic acid core for pathway studies

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source

Why Nurr1 Agonist 2 Cannot Be Interchanged with Other Nurr1 Agonists: Structural and Functional Differentiation

The class of Nurr1 agonists is characterized by high structural diversity, leading to substantial variation in binding affinity, potency, and receptor selectivity [1]. Nurr1 agonist 2 (compound 7) was designed de novo and exhibits a unique thiophene-based scaffold with high structural novelty compared to known ligands, including the template compound 1 [1]. This structural differentiation translates to a unique pharmacological profile, including sub-micromolar binding affinity (Kd = 0.14 µM) and potent activation of Nurr1 on multiple response elements [1]. Substitution with other in-class compounds, such as the template agonist 1 (Kd = 0.7 µM) or the less potent analog compound 8 (Kd = 2.4 µM), would result in significantly altered experimental outcomes due to differences in target engagement and potency [1].

Target Compound

Potential Substitute

Risk Context

Nurr1 agonist 2

Template agonist 1

Lower reported affinity and activation; pathway-response context may shift

Nurr1 agonist 2

Compound 8 (de novo design)

Significantly weaker binding and potency; may limit target engagement in cellular assays

Nurr1 agonist 2

Other in-class Nurr1 agonists

Structural diversity may produce distinct pharmacological profiles; class-level inference requires review

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source

Quantitative Differentiation of Nurr1 Agonist 2 (Compound 7) from Key Comparators

Enhanced Potency in Gal4-Nurr1 Hybrid Reporter Gene Assay Compared to Template Agonist 1

Nurr1 agonist 2 (compound 7) demonstrates a 5.7-fold improvement in potency over the template compound Nurr1 agonist 1 in the Gal4-Nurr1 hybrid reporter gene assay [1]. Compound 7 activated Nurr1 with an EC50 of 0.07 µM, compared to 0.4 µM for the template agonist 1 [1]. This assay, performed in transiently transfected HEK293T cells, measures the ability of the compound to induce Nurr1-mediated transcription [1].

Potency (EC50)

Head-to-head

0.07 µM vs. 0.4 µM
5.7-fold lower EC50

Supports pathway-response assay sensitivity at lower concentrations

Gal4-Nurr1 reporter, HEK293T cells

Evidence Dimension	Potency (EC50) for Nurr1 activation
Target Compound Data	0.07 µM
Comparator Or Baseline	Nurr1 agonist 1 (template compound), EC50 = 0.4 µM
Quantified Difference	5.7-fold lower EC50 (higher potency)
Conditions	Gal4-Nurr1 hybrid reporter gene assay in transiently transfected HEK293T cells

Why This Matters

This significant potency improvement ensures more robust activation of Nurr1-mediated transcription at lower compound concentrations, reducing the risk of off-target effects and improving the signal-to-noise ratio in cellular assays.

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source

Superior Binding Affinity for Recombinant Nurr1 Ligand-Binding Domain Compared to Template Agonist 1

Nurr1 agonist 2 (compound 7) exhibits a 5-fold higher binding affinity for the recombinant Nurr1 ligand-binding domain (LBD) compared to the template agonist 1 [1]. Isothermal titration calorimetry (ITC) determined a Kd of 0.14 µM for compound 7, whereas the template compound 1 displayed a Kd of 0.7 µM [1]. This direct measurement of target engagement validates the compound's on-target activity [1].

Binding Affinity (Kd)

Head-to-head

0.14 µM vs. 0.7 µM
5-fold lower Kd

Supports target engagement validation in binding studies

ITC with recombinant Nurr1 LBD

Evidence Dimension	Binding affinity (Kd) to Nurr1 LBD
Target Compound Data	0.14 µM
Comparator Or Baseline	Nurr1 agonist 1 (template compound), Kd = 0.7 µM
Quantified Difference	5-fold lower Kd (higher affinity)
Conditions	Isothermal titration calorimetry (ITC) with recombinant Nurr1 LBD protein

Why This Matters

Higher binding affinity ensures more efficient target engagement at lower concentrations, which is critical for studies requiring precise control of Nurr1 activation and for minimizing non-specific binding.

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source

Markedly Higher Binding Affinity and Potency Compared to Structurally Related De Novo Design 8

Nurr1 agonist 2 (compound 7) demonstrates a 17-fold higher binding affinity and a >14-fold improvement in potency compared to compound 8, another de novo design from the same study [1]. In ITC experiments, compound 7 displayed a Kd of 0.14 µM, while compound 8 showed a Kd of 2.4 µM [1]. Furthermore, compound 7 activated Nurr1 in the Gal4 hybrid assay with an EC50 of 0.07 µM, whereas compound 8 exhibited only low micromolar potency [1].

Affinity & Potency vs. Cpd 8

Head-to-head

Kd 0.14 vs. 2.4 µM
EC50 0.07 µM vs. low µM

Highlights functional differentiation within de novo series

17-fold Kd; >14-fold EC50 shift

Evidence Dimension	Binding affinity (Kd) to Nurr1 LBD and potency (EC50) in Gal4-Nurr1 reporter assay
Target Compound Data	Kd = 0.14 µM; EC50 = 0.07 µM
Comparator Or Baseline	Compound 8 (de novo design), Kd = 2.4 µM; EC50 in low micromolar range
Quantified Difference	17-fold lower Kd; >14-fold lower EC50
Conditions	ITC with recombinant Nurr1 LBD; Gal4-Nurr1 hybrid reporter gene assay in HEK293T cells

Why This Matters

This comparison validates the superior design quality of compound 7 and provides researchers with a clear rationale for selecting the most potent and high-affinity tool compound from the de novo design series, thereby optimizing experimental outcomes and resource utilization.

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source

Potent Activation of Endogenous Nurr1 in Astrocytes at Sub-Micromolar Concentrations

Nurr1 agonist 2 (compound 7) induces the expression of key Nurr1-regulated genes in a disease-relevant cellular model [1]. In human T98G glioblastoma cells, which express endogenous Nurr1, compound 7 dose-dependently increased mRNA levels of tyrosine hydroxylase (TH) and vesicular amino acid transporter 2 (VMAT2), both critical for dopaminergic function [1]. While this effect is also observed with other Nurr1 agonists like compound 8, the higher potency of compound 7 allows for robust gene induction at lower concentrations [1].

Target Gene Induction

Class-level

Dose-dependent increase in TH and VMAT2 mRNA

Supports model-response context in glial cell models

T98G astrocytes; data from Figure 2c,d

Evidence Dimension	Induction of Nurr1 target gene mRNA expression
Target Compound Data	Dose-dependent increase in TH and VMAT2 mRNA in T98G cells (data from Figure 2c,d)
Comparator Or Baseline	Class baseline: Inactive or weakly active compounds (e.g., compounds 9-12) do not induce these genes.
Quantified Difference	Not explicitly quantified for compound 7 vs. class baseline in the source; qualitative difference: active vs. inactive.
Conditions	Nurr1-expressing human astrocytes (T98G cells), dose-dependent fashion

Why This Matters

Demonstrating functional activity in a disease-relevant cell model confirms that Nurr1 agonist 2 can modulate key neuroprotective pathways, making it a valuable tool for studying Parkinson's disease mechanisms and potential therapeutic interventions.

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source

High Structural Novelty Relative to Known Nurr1 Ligands, Supporting Unique Pharmacological Profile

Nurr1 agonist 2 (compound 7) exhibits high structural novelty compared to previously reported Nurr1 ligands, as assessed by substructure and scaffold similarity analyses [1]. Comparison with the template set and known Nurr1 agonists revealed that compound 7 occupies a distinct region of chemical space [1]. This structural differentiation is a key factor contributing to its unique binding and activity profile, which cannot be replicated by other in-class compounds [1].

Structural Novelty

Class-level

Low substructure and scaffold similarity to known ligands

Distinct chemical space; supports unique pharmacological profile interpretation

Scaffold analysis (Figure 3b,c)

Evidence Dimension	Structural similarity to known Nurr1 ligands
Target Compound Data	High structural novelty; low substructure and scaffold similarity to known ligands
Comparator Or Baseline	Class baseline: Known Nurr1 agonists (e.g., template 1, amodiaquine, prostaglandin derivatives)
Quantified Difference	Qualitative assessment based on Figure 3b,c and Table S5; specific similarity scores not provided in the main text.
Conditions	Substructure and scaffold similarity analysis against template set and known Nurr1 agonists

Why This Matters

Structural novelty is a key differentiator for procurement, as it ensures that the compound's pharmacological profile is distinct from other available tool compounds. This allows researchers to explore new aspects of Nurr1 biology and avoid redundant studies with well-characterized scaffolds.

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source

Optimal Application Scenarios for Nurr1 Agonist 2 (Compound 7) Based on Quantitative Differentiation

High-Sensitivity Transcriptional Activation Studies in Parkinson's Disease Models

Leveraging its superior potency (EC50 = 0.07 µM) compared to template agonist 1 (EC50 = 0.4 µM), Nurr1 agonist 2 is the preferred tool for experiments requiring robust Nurr1 activation at low concentrations, such as detailed dose-response analyses of Nurr1 target genes (TH, VMAT2) in neuronal and glial cell models relevant to Parkinson's disease [1]. Its high affinity (Kd = 0.14 µM) ensures reliable target engagement, minimizing assay variability and enhancing reproducibility [1].

Structural and Biophysical Characterization of Nurr1 Ligand-Binding Domain Interactions

The high binding affinity of Nurr1 agonist 2 (Kd = 0.14 µM) makes it an ideal candidate for biophysical studies, including isothermal titration calorimetry (ITC) and X-ray crystallography, to elucidate the molecular determinants of Nurr1 activation [1]. Its distinct thiophene-based scaffold, which differs markedly from template agonist 1 (Kd = 0.7 µM), provides a unique chemical probe for mapping the Nurr1 ligand-binding pocket and understanding structure-activity relationships [1].

De Novo Design and Artificial Intelligence-Driven Drug Discovery Research

As a product of a fragment-augmented generative deep learning approach, Nurr1 agonist 2 serves as a benchmark compound for validating and refining computational drug design algorithms targeting orphan nuclear receptors [1]. Its clear differentiation from the template agonist 1 (5.7-fold higher potency) and compound 8 (17-fold higher binding affinity) provides a quantitative dataset for training and benchmarking new AI models in low-data regimes [1].

Neuroprotective Mechanism Studies in Astrocyte and Microglial Models

The demonstrated ability of Nurr1 agonist 2 to induce the expression of neuroprotective genes (TH, VMAT2) in human astrocytes (T98G cells) supports its use in studies aimed at understanding the role of Nurr1 in neuroinflammation and dopaminergic neuron survival [1]. Its higher potency compared to related de novo designs (e.g., compound 8) allows for the exploration of Nurr1-mediated gene regulation at physiologically relevant concentrations, providing insights into potential therapeutic strategies for neurodegenerative diseases [1].

Application

Selection Property

Validation Focus

Parkinson's disease model transcriptional studies

Nanomolar potency and affinity context

Target gene induction (TH, VMAT2) dose-response

Nurr1 LBD biophysical characterization

High reported binding affinity

ITC and X-ray crystallography feasibility

Generative AI model benchmarking

De novo design and potency differentiation

Quantitative comparison with template and analog designs

Neuroprotective pathway studies in glial cells

Cellular target engagement and gene modulation

TH/VMAT2 induction in astrocyte models

• [1] Ballarotto M, Willems S, Stiller T, Nawa F, Marschner JA, Grisoni F, Merk D. De Novo Design of Nurr1 Agonists via Fragment-Augmented Generative Deep Learning in Low-Data Regime. J Med Chem. 2023 Jun 22;66(12):8170-8177. View Source